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Cat. No.: B12400297 Get Quote

Essential Safety and Handling Guide for D-Fructose
This guide provides immediate, essential safety and logistical information for the handling and

disposal of D-Fructose in a laboratory setting. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe operational

practices.

Physical and Chemical Properties
D-Fructose is a white, odorless, crystalline solid.[1][2][3] It is known for being the most water-

soluble of all sugars.[1] A summary of its key quantitative data is presented below.

Property Value

Molecular Formula C₆H₁₂O₆

Molar Mass 180.16 g/mol

Melting Point 103-105 °C (decomposes)

Autoignition Temperature 360 °C

Solubility in Water ~4000 g/L (at 25 °C)

Appearance White crystalline powder

(Data sourced from multiple safety data sheets and chemical property databases)[1][3][4][5][6]
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Personal Protective Equipment (PPE)
While D-Fructose is not classified as a hazardous substance under OSHA or GHS regulations,

observing good industrial hygiene and safety practices is crucial.[4][7][8] The recommended

personal protective equipment is detailed below.

Protection Type Recommended Equipment

Eye/Face

Wear safety glasses with side shields or

chemical safety goggles.[4][7][9] These should

comply with OSHA's 29 CFR 1910.133 or

European Standard EN166 regulations.[7][9]

Skin

While specific protective garments are not

typically required, handling with gloves is a good

laboratory practice to avoid skin contact.[8][9]

[10] Inspect gloves before use and use a proper

removal technique.[8][10]

Respiratory

If handling procedures generate dust, use a

NIOSH/MSHA or European Standard EN 149

approved respirator with a dust cartridge (such

as a P1 filter) to prevent inhalation.[4][6][7][11]

Operational and Disposal Plans
Adherence to proper handling, storage, and disposal protocols is essential for maintaining a

safe laboratory environment.

Handling and Storage Protocol
Ventilation: Ensure adequate ventilation in the work area.[6][7][12] Use local exhaust

ventilation if dust formation is likely.[11]

Avoiding Dust: Handle the material in a way that avoids dust formation.[7][13]

Personal Hygiene: Wash hands thoroughly after handling the product and before breaks.[6]

[7] Do not eat, drink, or smoke in the handling area.[12]
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Storage: Keep containers tightly closed and store them in a cool, dry, and well-ventilated

place.[7][13][14] The recommended storage temperature is between 15–25 °C.[11] Store

away from strong oxidizing agents.[5][6]

Accidental Release and Spill Cleanup Protocol
Ensure Safety: Ventilate the spill area and ensure proper personal protective equipment is

worn before beginning cleanup.[12][15]

Containment: Prevent the spillage from entering drains or waterways.[10][13]

Cleanup: For solid spills, sweep or vacuum up the material and place it into a suitable,

sealed container for disposal.[6][7][8] Avoid actions that generate dust.[7][15]

Post-Cleanup: Wash the spill area after the material has been collected.[6]

Disposal Plan
Waste Classification: Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification.[7]

Disposal Method: Dispose of the unused product and its container in accordance with all

local and national regulations.[13] Consider offering surplus and non-recyclable solutions to

a licensed disposal company.[8] Do not empty into drains.[7]

Safe Handling Workflow
The following diagram illustrates the key decision points and procedural flow for safely handling

D-Fructose in a laboratory setting.
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Receive D-Fructose

Preparation for Handling
- Review SDS

- Ensure proper ventilation

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves (Recommended)
- Respirator (if dust is likely)

Handling D-Fructose
- Weighing / Transfer

- Avoid dust generation

Accidental Spill?

Spill Cleanup Protocol
- Ventilate area

- Sweep/vacuum into container
- Clean spill site

Yes

Store Unused Material
- Tightly sealed container
- Cool, dry, ventilated area

No

Dispose of Waste
- Collect in labeled container

- Follow institutional & local regulations

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of D-Fructose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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